2-Chloro-1-(2-methyl-2,3-dihydro-benzofuran-5-yl)-ethanone

• IUPAC Name: 2-chloro-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethanone
• InChI: InChI=1S/C11H11ClO2/c1-7-4-9-5-8(10(13)6-12)2-3-11(9)14-7/h2-3,5,7H,4,6H2,1H3
• InChI Key: WORVCWBAQGVIQH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(=O)CCl
• Molecular Formula: C11H11ClO2
• DSSTOX Substance ID: DTXSID101199948
• Molecular Weight: 210.65 g/mol
• CAS No.: 878441-20-4

Description

2-Chloro-1-(2-methyl-2,3-dihydro-benzofuran-5-yl)-ethanone is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Radical Scavenging Activities

Compounds like 2-Chloro-1-(2-methyl-2,3-dihydro-benzofuran-5-yl)-ethanone, related to chromones and benzofurans, are associated with significant physiological activities, including anti-inflammatory, antidiabetic, antitumor, and anticancer properties. These activities are largely attributed to their antioxidant properties, which play a critical role in neutralizing active oxygen species and intercepting free radical processes that lead to cell impairment and various diseases. The literature highlights the importance of structural features such as the double bond, a carbonyl group of chromone, and hydroxyl groups in enhancing radical scavenging activity, suggesting a potential area of application for related compounds in mitigating oxidative stress-related conditions (Yadav et al., 2014).

Natural Source and Bioactivity

Benzofuran derivatives, including structures similar to this compound, are ubiquitously present in nature and demonstrate a wide array of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have attracted attention for their potential as natural drug lead compounds. The review by Miao et al. (2019) emphasizes the natural sources, drug prospects, and various biological activities of benzofuran derivatives, underscoring their significance in pharmaceutical research and their potential applications in developing new therapeutic agents (Miao et al., 2019).

Pharmaceutical Development and Therapeutic Use

The review on benzofuran inhibitors by Dawood (2019) highlights the benzofuran nucleus's presence in numerous bioactive natural and synthetic compounds. Benzofuran derivatives are noted for their wide range of biological activity, including anticancer, antitubercular, antidiabetic, anti-Alzheimer, and anti-inflammatory properties. This review provides insights into recent developments in the biological activities of benzofuran compounds, suggesting the therapeutic potential of compounds like this compound in addressing a broad spectrum of diseases (Dawood, 2019).

Bioactive Benzofuran Derivatives

Khanam and Shamsuzzaman (2015) review further elaborates on the significance of benzofuran derivatives in medicinal chemistry, highlighting their pronounced biological activities and potential applications as pharmacological agents. The review underscores the importance of the benzofuran scaffold in the discovery of lead molecules for numerous disease conditions, reinforcing the role of benzofuran derivatives, like this compound, in the development of new therapeutic agents (Khanam & Shamsuzzaman, 2015).